Cas no 1806834-56-9 (Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1806834-56-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4853898
• Update Time: 2025-05-20

Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-8(16)4-6-9(14)5(10(12)13)3-7(11)15-6/h3,10H,2,4,14H2,1H3
• InChI Key： SDSWIJVVGJVTQH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OCC)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate

Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806834-56-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate, identified by its CAS number 1806834-56-9, is a sophisticated organic compound that has garnered significant attention in the pharmaceutical industry due to its versatile applications as an intermediate in drug synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its role in medicinal chemistry. The presence of multiple fluorine atoms and an amino group at specific positions on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents.

The< strong>structure of Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate is characterized by a pyridine core substituted with an ethyl ester group at the 2-position, a difluoromethyl group at the 4-position, and an amino group at the 3-position. This particular arrangement of functional groups imparts unique chemical properties that make it particularly useful in synthetic chemistry. The fluorine atoms, in particular, contribute to the compound's stability and lipophilicity, which are critical factors in drug design. Additionally, the amino group provides a site for further chemical modification, allowing for the facile introduction of other pharmacophores or bioisosteres.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate has emerged as a crucial intermediate in this endeavor. Its incorporation into various synthetic pathways has led to the discovery of several promising drug candidates. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The< strong>difluoromethyl group, a key feature of this compound, is particularly noted for its ability to improve metabolic stability and binding affinity to biological targets.

The< strong>Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate market is driven by the increasing demand for innovative drugs across global pharmaceutical markets. The compound's role as an intermediate in high-value drug synthesis ensures its continued relevance in research and development pipelines. Companies specializing in fine chemicals and pharmaceutical intermediates are investing heavily in optimizing production processes to meet this demand. Advances in catalytic methods and green chemistry principles have also contributed to more efficient and sustainable synthesis of this compound.

One of the most compelling aspects of Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate is its versatility. Researchers have leveraged its structural features to develop compounds with diverse biological activities. For example, modifications at the 5-position of the pyridine ring have led to derivatives with potent antimicrobial properties. Similarly, alterations at the ester group have resulted in compounds with improved pharmacokinetic profiles. These findings underscore the importance of< strong>Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate as a scaffold for further chemical exploration.

The< strong>CAS No. 1806834-56-9 identifier ensures that researchers can reliably source and utilize this compound for their studies without ambiguity. Regulatory agencies worldwide recognize the significance of standardized nomenclature in ensuring safety and consistency across pharmaceutical research. The use of CAS numbers facilitates accurate documentation and tracking of chemical substances throughout their lifecycle, from initial discovery to commercialization.

In conclusion, Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further. The ongoing advancements in synthetic methodologies and drug discovery technologies will continue to drive innovation using intermediates like Ethyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-acetate.